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Compound of Interest

Compound Name: Isoscutellarein

Cat. No.: B191613

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

Isoscutellarein, a flavone of significant interest in the scientific community, presents a
promising scaffold for drug discovery and development. This technical guide provides an in-
depth overview of its core chemical properties, relevant biological pathways, and established
experimental protocols for its study.

Core Chemical and Physical Properties

Isoscutellarein, systematically named 5,7,8-Trihydroxy-2-(4-hydroxyphenyl)-4H-1-
benzopyran-4-one, is a tetrahydroxyflavone.[1][2] It is structurally related to apigenin, with the
addition of a hydroxyl group at the 8-position.[1][2] This structural feature is key to its distinct
chemical properties and biological activities.[3] Isoscutellarein is found in various plant
species, including Theobroma grandiflorum (Cupuacu) and the liverwort Marchantia
berteroana.[2]
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Property Data Reference
CAS Number 41440-05-5 [11[2][3][41[5]
Molecular Formula C15H1006 [11[415]
Molecular Weight 286.24 g/mol [11[31[41[5]
Appearance Solid, Light yellow to yellow [5]

8-Hydroxyapigenin, 4'5,7,8-
Synonyms [1][2]
Tetrahydroxyflavone

Biological Activity and Signaling Pathways

Isoscutellarein exhibits notable antioxidant and anti-inflammatory properties. Its biological
effects are attributed to its ability to interact with various cellular components and signaling
pathways.[3] Of particular importance is its role in modulating inflammatory responses through
the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
cascades.

Inflammatory stimuli typically activate the IkB kinase (IKK) complex, which then phosphorylates
the inhibitory protein IkBa. This leads to the degradation of IkBa and the subsequent release of
the NF-kB dimer (p50/p65). The active NF-kB dimer then translocates to the nucleus to induce
the transcription of pro-inflammatory genes. Isoscutellarein is understood to interfere with this
cascade, thereby reducing the inflammatory response.

The MAPK pathway, another critical regulator of inflammation, involves a cascade of protein
kinases that transduce extracellular signals to a cellular response. Isoscutellarein has been
shown to suppress the phosphorylation of key MAPK proteins, further contributing to its anti-
inflammatory effects.

Below is a diagram illustrating the inhibitory effect of Isoscutellarein on the NF-kB signaling

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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